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Application Notes and Protocols for the Preparation
of CDD-1115 Stock Solutions

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of CDD-1115, a potent and selective inhibitor of the BMP type 2 receptor (BMPR2).[1]
These guidelines are intended for researchers, scientists, and drug development professionals
working with this compound in a laboratory setting. Adherence to these protocols will help
ensure the accuracy of experimental results and the stability of the compound.

Introduction to CDD-1115

CDD-1115 is a small molecule inhibitor with high selectivity for BMPR2, demonstrating an IC50
of 1.8 nM.[1] Its utility in studying BMP signaling pathways makes it a valuable tool in various
biological assays. Proper preparation of stock solutions is the first critical step in obtaining
reliable and reproducible data.

Quantitative Data Summary

For ease of reference, the key physicochemical properties of CDD-1115 are summarized in the
table below.
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Property Value Source
Molecular Weight 546.63 g/mol [1]
Chemical Formula C32H30N603 [1]
Purity >98% (HPLC) [1]
Appearance Solid Powder [1]
Solubility 10 mM in DMSO [1]

Experimental Protocol: Preparation of a 10 mM
CDD-1115 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of CDD-1115 in Dimethyl
Sulfoxide (DMSO).

3.1. Materials and Equipment

CDD-1115 solid powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

3.2. Safety Precautions

e Always handle CDD-1115 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.
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o Wear appropriate PPE at all times to avoid skin and eye contact.[2][3][4]

e Consult the Safety Data Sheet (SDS) for DMSO for specific handling and safety information.
[3]

3.3. Step-by-Step Procedure

o Equilibration: Allow the vial of CDD-1115 solid powder to equilibrate to room temperature for
at least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Tare a clean, dry microcentrifuge tube or vial on the analytical balance. Carefully
weigh the desired amount of CDD-1115 powder. For example, to prepare 1 mL of a 10 mM
stock solution:

o Calculation: 546.63 g/mol * 0.010 mol/L * 0.001 L = 0.0054663 g = 5.47 mg

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the CDD-1115
powder. For the example above, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not to exceed 37°C) may be used to aid dissolution if
necessary, but is not typically required for DMSO.

 Aliquotting: To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name (CDD-1115), concentration (10
mM), solvent (DMSO), date of preparation, and your initials.

Storage and Stability

Proper storage is crucial to maintain the integrity of the CDD-1115 stock solution.
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Storage

Format Shelf Life Source
Temperature

Solid Powder -20°C 12 Months [1]

4°C 6 Months [1]

In Solvent (DMSO) -80°C 6 Months [1]

-20°C 6 Months [1]

To prevent degradation, protect the stock solutions from light by using amber vials or by

wrapping clear tubes in foil.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CDD-1115 stock

solution.
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Caption: Workflow for CDD-1115 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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